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Compound of Interest

Compound Name: 5-oxooctanoyl-CoA

Cat. No.: B15546814

For Immediate Release

This technical guide provides an in-depth overview of 5-oxooctanoyl-coenzyme A (5-
oxooctanoyl-CoA), a derivative of coenzyme A. This document is intended for researchers,
scientists, and professionals in drug development who are interested in the metabolism and
potential signaling roles of medium-chain fatty acyl-CoAs.

Core Molecular Data

5-oxooctanoyl-CoA is a complex organic molecule crucial for various metabolic processes.
The fundamental quantitative data for this molecule are summarized below.

Property Value Source
Molecular Weight 907.71 g/mol [1][2]
Chemical Formula C29H4sN7018P3S [1]

Note: The provided chemical formula is consistent with other related oxo-fatty acyl-CoA
molecules.[3]

Metabolic Significance and Potential Signaling
Roles
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While specific metabolic pathways detailing the synthesis and degradation of 5-oxooctanoyl-
CoA are not extensively documented in publicly available literature, its structure suggests a
role as an intermediate in fatty acid metabolism. Acyl-CoA molecules are central to energy
production through beta-oxidation and are involved in various signaling pathways.

Coenzyme A and its derivatives, such as acetyl-CoA and other acyl-CoAs, are at the heart of
cellular metabolism and signaling.[3] They are integral to the citric acid cycle, the synthesis and
degradation of fatty acids and amino acids, and the regulation of gene expression through
processes like histone acetylation.[3]

The diagram below illustrates a generalized pathway for the beta-oxidation of a fatty acyl-CoA,
a process in which 5-oxooctanoyl-CoA would likely participate as an intermediate.

Thiolase

Acetyl-CoA

Acyl-CoA Enoyl-CoA B-Hydroxyacyl-CoA
L Dehydrogenase A2 y Hydratase A y Dehydrogenase B-Ketoacyl-CoA —
Fatty Acyl-CoA |—Dehydrogenase g, | ryans-p: Enoyl-CoA |—rydratase | L-B-Hydroxyacyl-CoA | Dehydrogenase | (e.g., 5-Oxooctanoyl-CoA) [-—==========~= v

Thiolase Acyl-CoA
(n-2 carbons)

Click to download full resolution via product page
Figure 1: Generalized Fatty Acid Beta-Oxidation Pathway.

Experimental Protocols and Methodologies

Detailed experimental protocols for the specific synthesis of 5-oxooctanoyl-CoA are not
readily available in the surveyed literature. However, general methods for the synthesis and
analysis of related acyl-CoA compounds can be adapted. For instance, the enzymatic
synthesis of 3-oxooctanoyl-CoA has been described and could potentially be modified for 5-
oxooctanoyl-CoA.

For the analysis and quantification of short-chain acyl-CoAs, including molecules like 5-
oxooctanoyl-CoA, several advanced analytical techniques are employed. High-performance
liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is a highly
selective and sensitive method for this purpose.
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A general workflow for the analysis of acyl-CoAs from biological samples is depicted below.
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Figure 2: General Workflow for Acyl-CoA Analysis.
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This technical guide serves as a foundational resource for researchers. While specific data for
5-oxooctanoyl-CoA is limited, the provided information on its physicochemical properties and
the broader context of acyl-CoA metabolism and analysis offers a strong starting point for
further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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